Cas no 2345-28-0 (Pentadecan-2-one)

• Product Name: Pentadecan-2-one
• CAS No: 2345-28-0
• MF: C₁₅H₃₀O
• MW: 226.398105144501
• MDL: MFCD00053712
• CID: 42794
• PubChem ID: 87575173
• Update Time: 2025-04-18

Pentadecan-2-one Chemical and Physical Properties

Names and Identifiers

• Pentadecan-2-one
• Pentadecanone
• Methyl n-tridecyl ketone
• 2-Pentadecanone
• FEMA No. 3724
• Methyl tridecyl ketone
• Methyl-n-tridecyl-keton
• Methyl-tridecyl-keton
• n-tridecyl methyl ketone
• Pentadecan-2-on
• UNII-B2Q48J997N
• CJPNOLIZCWDHJK-UHFFFAOYSA-N
• B2Q48J997N
• 2-Pentandecanone
• FEMA 3724
• 2-Pentadecanone, analytical standard
• LMFA12000056
• 1569AB
• 2345-28-0

• MDL： MFCD00053712
• Inchi： 1S/C15H30O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15(2)16/h3-14H2,1-2H3
• InChI Key： CJPNOLIZCWDHJK-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCC(=O)C
• BRN： 1764872

Computed Properties

• Exact Mass: 226.23000
• Monoisotopic Mass: 226.229665576 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 6.3
• Topological Polar Surface Area: 17.1
• Molecular Weight: 226.40

Experimental Properties

• Color/Form: White solid
• Density: 0.82
• Melting Point: 39.0 to 41.0 deg-C
• Boiling Point: 293 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4421 (estimate)
• Solubility: soluble in alcohol, propylene glycol and oils; insoluble in water
• Water Partition Coefficient: Soluble in toluene (almost transparency). Insoluble in water.
• PSA: 17.07000
• LogP: 5.27650
• Solubility: Insoluble
• FEMA: 3724
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Pentadecan-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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